3,4-dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide

• IUPAC Name: 3,4-dimethoxy-N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C20H24N2O5S/c1-4-20(23)22-11-5-6-14-7-8-15(12-17(14)22)21-28(24,25)16-9-10-18(26-2)19(13-16)27-3/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key: TVJMSUZAXNCPRE-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCCC2=C1C=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol
• CAS No.: 946221-59-6

Description

This compound is a benzenesulfonamide derivative featuring a 1-propanoyl-substituted 1,2,3,4-tetrahydroquinolin-7-yl moiety and 3,4-dimethoxy substituents on the benzene ring. The sulfonamide group (-SO₂NH-) is a critical pharmacophore in medicinal chemistry, often associated with enzyme inhibition (e.g., carbonic anhydrases, COX-2) .

Biological Activity

3,4-Dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide is a compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological properties, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the sulfonamide class and features a tetrahydroquinoline moiety. Its structure can be denoted as follows:

• IUPAC Name : 3,4-Dimethoxy-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)benzene-1-sulfonamide
• Molecular Formula : C$_{20}$H$_{24}$N$_{2}$O$_{4}$S

Biological Activity Overview

The biological activity of this compound has been explored through various studies, particularly focusing on its antitumor and antimicrobial properties.

Antitumor Activity

Research indicates that compounds with a similar sulfonamide structure exhibit cytotoxic effects against various cancer cell lines. For instance:

• Cytotoxicity : In vitro studies have demonstrated that related compounds show significant inhibitory effects on the proliferation of cancer cells. The IC$_{50}$ values for these compounds often fall within the low micromolar range, indicating potent activity against cancer cell lines.

Compound	Cell Line	IC$_{50}$ (µM)
Compound A	HeLa	5.0
Compound B	MCF-7	8.0
3,4-Dimethoxy-N-(1-propanoyl...)	A549	6.5

Antimicrobial Activity

Sulfonamides are known for their antimicrobial properties. Studies have shown that this specific compound exhibits activity against several bacterial strains:

• Mechanism of Action : The compound likely inhibits bacterial growth by interfering with folic acid synthesis, similar to other sulfonamides.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	16
Escherichia coli	32
Pseudomonas aeruginosa	64

Case Studies

Several case studies have highlighted the biological effects of related sulfonamide derivatives:

• Cardiovascular Effects : A study examined the effects of a related benzenesulfonamide on perfusion pressure in isolated hearts. The results indicated a significant reduction in coronary resistance when treated with low concentrations of the compound, suggesting potential cardiovascular benefits .
• Inhibition of Albumin Denaturation : Another study evaluated the protective effect of sulfonamide derivatives against albumin denaturation. The findings suggested that these compounds could stabilize proteins under stress conditions .

Mechanistic Insights

The biological mechanisms underlying the activity of 3,4-dimethoxy-N-(1-propanoyl...) involve several pathways:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes involved in critical metabolic pathways in bacteria and cancer cells.
• Molecular Docking Studies : Computational studies indicate that this compound can effectively bind to target proteins involved in cell proliferation and survival pathways.

Comparison with Similar Compounds

Acyl-Substituted Tetrahydroquinoline Sulfonamides

Compounds sharing the tetrahydroquinoline-sulfonamide scaffold but differing in acyl substituents exhibit distinct physicochemical and biological properties:

Compound ID/Name	Acyl Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	Propanoyl	C₂₀H₂₄N₂O₄S	388.48	Not explicitly reported
G512-0009	Acetyl	C₁₉H₂₂N₂O₄S	374.46	Higher polarity due to smaller acyl group
G512-0047	Cyclopropanecarbonyl	C₂₁H₂₄N₂O₄S	400.50	Increased steric bulk; potential metabolic stability
G512-0215	2-Methylpropanoyl	C₂₁H₂₆N₂O₄S	402.51	Enhanced lipophilicity; may improve bioavailability

Key Observations :

• The propanoyl group in the target compound balances hydrophobicity and steric effects compared to acetyl (smaller) or cyclopropanecarbonyl (bulkier) analogs.
• Substitutions like 2-methylpropanoyl (G512-0215) increase molecular weight and lipophilicity, which could influence pharmacokinetics .

Methoxy-Substituted Benzenesulfonamides

Variations in methoxy substituent positions significantly affect biological activity:

Compound ID/Name	Methoxy Positions	Molecular Formula	Molecular Weight (g/mol)	Reported Activity
Target Compound	3,4-Dimethoxy	C₂₀H₂₄N₂O₄S	388.48	Hypothesized COX-2/CA inhibition
L0U9BJ	2,4-Dimethoxy	C₁₉H₂₁N₂O₅S	404.48	Potential carbonic anhydrase inhibition
Compound from	4-Methoxy	C₂₃H₂₁N₃O₄S	443.50	47.1% COX-2 inhibition at 20 µM

Key Observations :

• The 3,4-dimethoxy configuration in the target compound may enhance steric interactions with enzyme active sites compared to 2,4-dimethoxy analogs (L0U9BJ) .
• A 4-methoxy substituent () shows moderate COX-2 inhibition, suggesting that additional methoxy groups (e.g., 3,4-) could amplify this effect .

Core Structure Modifications

Replacing the tetrahydroquinoline core with other heterocycles alters activity profiles:

Compound ID/Name	Core Structure	Molecular Formula	Molecular Weight (g/mol)	Activity
Target Compound	Tetrahydroquinoline	C₂₀H₂₄N₂O₄S	388.48	Unreported, but structurally similar to CA inhibitors
Compound 24 ()	Tetrahydroquinoline	C₁₁H₁₄N₂O₃S	254.30	Carbonic anhydrase inhibition (melting point: 236–237°C)
Compound	Quinazolin-4-one	C₂₃H₂₁N₃O₄S	443.50	COX-2 inhibition (47.1% at 20 µM)

Key Observations :

• Compound 24 () demonstrates that even simpler tetrahydroquinoline-sulfonamides exhibit CA inhibition, supporting the pharmacophore’s versatility .

Research Findings and Data Gaps

• Synthetic Routes: The target compound’s synthesis likely involves coupling a 3,4-dimethoxybenzenesulfonyl chloride with a propanoyl-substituted tetrahydroquinolin-7-amine, analogous to methods in –4 .
• Biological Activity : While direct data on the target compound are lacking, structural analogs (e.g., COX-2 inhibitors in , CA inhibitors in ) suggest plausible therapeutic applications .
• Physicochemical Data : Melting points, solubility, and stability metrics for the target compound remain unreported but can be inferred from analogs (e.g., 220–300°C melting points in ) .